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Compound of Interest

Compound Name: L 748780

Cat. No.: B1674078 Get Quote

Technical Support Center: L-748780
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of L-748780.

Frequently Asked Questions (FAQs)
Q1: What is L-748780?

L-748780 is a potent and selective inhibitor of the cyclooxygenase-2 (COX-2) enzyme. It

demonstrates high selectivity for COX-2 over COX-1, with IC50 values of 0.5 µM for COX-2

and >100 µM for COX-1. This selectivity makes it a valuable tool for research in inflammation

and related signaling pathways.

Q2: What are the primary solvents for dissolving L-748780?

L-748780 is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. It is

largely considered insoluble in aqueous solutions.

Q3: How should L-748780 be stored?

For long-term storage, it is recommended to store L-748780 as a solid at -20°C. For short-term

storage of a few days to weeks, it can be kept in a dry, dark place at 0-4°C.

Troubleshooting Guide
Issue: Precipitate formation when diluting a DMSO stock solution into aqueous media.
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Cause: L-748780 has low solubility in aqueous solutions. When a concentrated DMSO stock

is diluted into a buffer or cell culture media, the compound can precipitate out of the solution.

Solution 1: Lower the final concentration. The final concentration of L-748780 in your

aqueous solution may be too high. Try lowering the final concentration to a level that is still

effective for your experiment.

Solution 2: Increase the percentage of DMSO in the final solution. While high concentrations

of DMSO can be toxic to cells, a slightly higher percentage (e.g., up to 0.5% or 1%,

depending on your cell line's tolerance) may be necessary to maintain solubility. Always run

a vehicle control with the same final DMSO concentration to account for any solvent effects.

Solution 3: Use a pre-warmed medium. Adding the stock solution to a pre-warmed (e.g.,

37°C) aqueous medium can sometimes help to improve solubility. Gently vortex the solution

immediately after adding the stock.

Solution 4: Consider the use of a surfactant or solubilizing agent. In some instances, a small

amount of a biocompatible surfactant, such as Tween® 80 or Pluronic® F-68, can help to

maintain the solubility of hydrophobic compounds in aqueous solutions. The appropriate

surfactant and its concentration will need to be optimized for your specific experimental

setup.

Issue: Difficulty in dissolving L-748780 powder.

Cause: The compound may not be readily dissolving due to insufficient solvent volume or

inadequate mixing.

Solution 1: Ensure you are using a sufficient volume of solvent. Refer to the solubility data to

ensure you are not exceeding the solubility limit of L-748780 in your chosen solvent.

Solution 2: Use sonication or gentle warming. A brief period of sonication in an ultrasonic

bath or gentle warming (e.g., to 37°C) can aid in the dissolution of the powder. Avoid

excessive heating, as it may degrade the compound.

Data Presentation
Solubility Data for L-748780
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Solvent Solubility Notes

DMSO ≥29.3 mg/mL
A common solvent for creating

stock solutions.

Ethanol ≥15.5 mg/mL
An alternative solvent for stock

solutions.

Water Insoluble
Not recommended as a

primary solvent.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of L-748780 in DMSO

Materials:

L-748780 (Molecular Weight: 426.68 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

1. Weigh out a precise amount of L-748780 powder. For example, to prepare 1 mL of a 10

mM stock solution, you would need 4.27 mg of L-748780.

2. Add the appropriate volume of DMSO to the L-748780 powder. For the example above,

add 1 mL of DMSO.

3. Vortex the solution until the L-748780 is completely dissolved. If necessary, briefly

sonicate the tube in an ultrasonic water bath to aid dissolution.

4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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5. Store the stock solution at -20°C.
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Caption: Experimental workflow for L-748780 from preparation to troubleshooting.
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Caption: Simplified COX-2 signaling pathway and the inhibitory action of L-748780.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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